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This technical guide provides an in-depth overview of the Blood Dendritic Cell Antigen 2
(BDCAZ2), also known as C-type Lectin Domain Family 4 Member C (CLEC4C) or CD303. This
document summarizes its expression profile across various human tissues and immune cell
subsets, details its signaling pathway, and provides established experimental protocols for its
detection and quantification.

Introduction

BDCAZ2 (CLECA4C) is a type Il transmembrane C-type lectin that serves as a highly specific
marker for human plasmacytoid dendritic cells (pDCs).[1][2] These cells are key players in the
innate immune system, responsible for producing large amounts of type | interferons (IFN-a/[3)
in response to viral infections. BDCA2 plays a crucial role in modulating this response, making
it a significant target for research in immunology and drug development, particularly in the
context of autoimmune diseases like systemic lupus erythematosus (SLE) where pDC
dysregulation is implicated.[3][4]

Gene and Protein Expression of BDCA2 (CLECA4C)

The expression of CLECA4C is highly specific, with the protein being predominantly found on the
surface of pDCs. This section details the quantitative expression of both the gene and the
protein across a range of human tissues and within specific immune cell populations.
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MRNA Expression in Human Tissues

Analysis of transcriptomic data from the Genotype-Tissue Expression (GTEX) project reveals
that CLEC4C mRNA expression is highest in lymphoid tissues, consistent with the localization
of pDCs.

Tissue Median RPKM

Spleen 0.9

Lymph Node 15

Other tissues Low to negligible expression

Table 1: CLEC4C mRNA Expression in Human Tissues.Data is based on RNA sequencing and
presented as Reads Per Kilobase of transcript, per Million mapped reads (RPKM).[5] Tissues

not listed show minimal to no expression.

Protein Expression in Human Tissues and Cells

Immunohistochemical data from the Human Protein Atlas corroborates the mRNA findings,
showing that BDCA2 protein is most abundant in immune cells, with cytoplasmic expression
observed in most tissues where it is present.[6]
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TissuelCell Type

Staining Intensity

Location

Lymphoid Tissues

Germinal and interfollicular

Lymph Node High )
regions
Spleen Medium White pulp
Tonsil High Interfollicular areas
Bone Marrow Medium Scattered pDCs
Other Tissues
) Scattered dermal dendritic
Skin Low
cells
Thymus Low Medulla

Table 2: BDCA2 Protein Expression in Human Tissues.Staining intensity is a qualitative

assessment based on immunohistochemistry.

Within the immune system, BDCA2 expression is highly restricted to pDCs.

Immune Cell Subset

Expression Level

Plasmacytoid Dendritic Cells (pDCs) High

Myeloid Dendritic Cells (mDCs) Negative
Monocytes Negative
B Cells Negative
T Cells Negative
NK Cells Negative

Table 3: BDCA2 Expression in Human Peripheral Blood Mononuclear Cell (PBMC)

Subsets.Expression levels are determined by flow cytometry.
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The BDCA2 Signaling Pathway

Engagement of BDCA2 by its ligands, such as asialo-galactosyl-oligosaccharides, or by
antibody cross-linking, initiates a signaling cascade that potently inhibits the production of type
| interferons by pDCs in response to Toll-like receptor (TLR) stimulation.[7][8] This pathway is
unique in that BDCAZ itself lacks an intrinsic signaling motif and instead associates with the Fc
receptor gamma chain (FceRly) to transduce signals.[7][9]

The signaling cascade resembles that of the B cell receptor (BCR) and involves the activation
of Src family kinases, followed by the phosphorylation of the tyrosine kinase Syk.[4][8] This
leads to the activation of phospholipase C gamma 2 (PLCy2) and a subsequent increase in
intracellular calcium levels.[4][8] The culmination of this pathway is the potent suppression of
TLR7- and TLR9-mediated IFN-a/f production.[8]
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Caption: BDCAZ2 Signaling Pathway.
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Experimental Protocols

This section provides detailed methodologies for the detection and quantification of BDCA2
expression.

Immunohistochemistry (IHC) for BDCA2 in Formalin-
Fixed Paraffin-Embedded (FFPE) Tissues

This protocol is adapted from methodologies used to identify pDCs in tissue sections.[1]

Reagents and Materials:

FFPE tissue sections (4-5 pum)

e Xylene and ethanol series for deparaffinization and rehydration

» Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

e Primary antibody: Anti-human CD303 (BDCA-2), clone AC144

e Polymer-based detection system (e.g., HRP-polymer)

e Chromogen (e.g., DAB)

e Hematoxylin counterstain

Mounting medium

Procedure:

o Deparaffinization and Rehydration:

o Incubate slides in xylene (2 x 5 minutes).

o Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes),
70% (1 x 3 minutes).

o Rinse with distilled water.
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e Antigen Retrieval:

o Perform heat-induced epitope retrieval using a steamer or water bath at 95-100°C for 20-
30 minutes in citrate buffer.

o Allow slides to cool to room temperature.

e Staining:

[¢]

Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

o Rinse with wash buffer (e.g., PBS or TBS).

o Incubate with the primary antibody (diluted according to manufacturer's instructions) for 60
minutes at room temperature.

o Rinse with wash buffer.

o Incubate with the HRP-polymer secondary antibody for 30 minutes.

Rinse with wash buffer.

[¢]

 Visualization and Counterstaining:

o

Apply DAB chromogen and incubate until desired stain intensity develops.

Rinse with distilled water.

[¢]

o

Counterstain with hematoxylin.

[e]

Dehydrate through a graded ethanol series and clear with xylene.

o

Coverslip with mounting medium.

Flow Cytometry for BDCA2 on Peripheral Blood
Mononuclear Cells (PBMCs)

This protocol outlines the surface staining of BDCA2 on human PBMCs.[10][11]
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Reagents and Materials:

Freshly isolated human PBMCs

FACS buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

Fc receptor blocking reagent

Fluorochrome-conjugated antibodies:
o Anti-human CD303 (BDCA-2)-PE (clone AC144)
o Anti-human CD123-APC
o Viability dye (e.g., Propidium lodide or DAPI)
e Flow cytometer
Procedure:
o Cell Preparation:
o Adjust PBMC concentration to 1 x 107 cells/mL in FACS buffer.
e Staining:
o Add 100 pL of cell suspension to a FACS tube.
o Add Fc receptor blocking reagent and incubate for 10 minutes at 4°C.
o Add the anti-CD303 and anti-CD123 antibodies at the recommended dilutions.
o Incubate for 20-30 minutes in the dark at 4°C.
o Wash cells with 2 mL of FACS buffer and centrifuge at 300 x g for 5 minutes.
o Discard the supernatant.

e Analysis:
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o Resuspend the cell pellet in 300-500 pL of FACS buffer.

o Add the viability dye just before analysis.

o Acquire events on a flow cytometer. Gate on viable, single cells, and then identify the pDC
population as CD123+BDCA2+.

Isolate PBMCs

Fc Receptor Block

'

Stain with
Anti-BDCA2 &
Anti-CD123 Abs

'

Wash Cells

Acquire on
Flow Cytometer

Gate on Viable,
Single Cells

Identify pDCs
(CD123+ BDCA2+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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